Cas no 27604-22-4 (5-chloro-1,3-dihydro-6-(methylamino)-2H-Imidazo[4,5-b]pyrazin-2-one)

• Product Name: 5-chloro-1,3-dihydro-6-(methylamino)-2H-Imidazo[4,5-b]pyrazin-2-one
• CAS No: 27604-22-4
• MF: C₆H₆ClN₅O
• MW: 199.597738742828
• CID: 2114955
• Update Time: 2023-11-19

5-chloro-1,3-dihydro-6-(methylamino)-2H-Imidazo[4,5-b]pyrazin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1,3-dihydro-6-(methylamino)-2H-Imidazo[4,5-b]pyrazin-2-one
• CID 129415833
• 2H-Imidazo[4,5-b]pyrazin-2-one, 5-chloro-1,3-dihydro-6-(methylamino)-

• Inchi： 1S/C6H6ClN5O/c1-8-3-2(7)9-4-5(10-3)12-6(13)11-4/h1H3,(H3,8,9,10,11,12,13)
• InChI Key： SQCXFKQTNFPMTM-UHFFFAOYSA-N
• SMILES： ClC1=C(NC)N=C2C(=N1)NC(N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 225
• Topological Polar Surface Area: 78.9

Experimental Properties

• Density: 1.96±0.1 g/cm3(Predicted)
• Boiling Point: 271.9±50.0 °C(Predicted)
• pka: 2.99±0.20(Predicted)